Cas no 667887-74-3 (N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido2,3-dpyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido2,3-dpyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 667887-74-3
• MF: C₁₉H₂₀N₄O₂S
• MW: 368.452702522278
• CID: 6293213
• PubChem ID: 135424257
• Update Time: 2025-05-30

N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido2,3-dpyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido2,3-dpyrimidin-2-yl}sulfanyl)acetamide
• 2-[(5,7-dimethyl-4-oxo-3H-pyrido[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide
• AKOS005652876
• N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide
• F1411-0081
• 667887-74-3
• N-(2,4-dimethylphenyl)-2-((4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl)thio)acetamide

• Inchi： 1S/C19H20N4O2S/c1-10-5-6-14(11(2)7-10)21-15(24)9-26-19-22-17-16(18(25)23-19)12(3)8-13(4)20-17/h5-8H,9H2,1-4H3,(H,21,24)(H,20,22,23,25)
• InChI Key： JNSBFTJRAKZUGU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1C)=O)C1=NC2C(C(N1)=O)=C(C)C=C(C)N=2

Computed Properties

• Exact Mass: 368.13069707g/mol
• Monoisotopic Mass: 368.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido2,3-dpyrimidin-2-yl}sulfanyl)acetamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 667887-74-3)

N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 667887-74-3) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique pyrido[2,3-d]pyrimidine core, has garnered attention due to its structural complexity and potential applications in drug discovery. Researchers are particularly interested in its sulfanyl acetamide moiety, which may contribute to its bioactivity and binding properties.

The molecular structure of N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide features a pyrido[2,3-d]pyrimidine scaffold, a heterocyclic system known for its diverse pharmacological properties. The presence of hydroxy and dimethyl substituents enhances its solubility and stability, making it a promising candidate for further study. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and molecular docking studies.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide in medicine?" Preliminary research suggests that its structural features may interact with specific biological targets, such as enzymes or receptors involved in cellular signaling pathways. This has sparked interest in its potential use as a lead compound for developing new therapeutics, particularly in areas like oncology and inflammation.

Another hot topic in the scientific community is the synthetic accessibility of N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide. Researchers are exploring efficient synthetic routes to produce this compound with high yield and purity. Advances in green chemistry and catalytic methods have provided new opportunities for optimizing its synthesis, reducing waste, and improving scalability.

The physicochemical properties of N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide are also a key area of investigation. Its logP value, solubility, and stability under various conditions are critical parameters for its potential formulation and delivery. These properties are often discussed in forums and research papers, as they directly impact the compound's bioavailability and efficacy.

In the context of personalized medicine, there is growing curiosity about how N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide could be tailored for specific patient populations. The integration of computational chemistry and machine learning tools has enabled researchers to predict its interactions with biological systems more accurately, paving the way for targeted therapies.

Market dynamics for N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide are evolving, with increasing demand from academic and industrial research labs. Suppliers and manufacturers are focusing on providing high-purity samples to meet the needs of high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 667887-74-3 is often used as a unique identifier in procurement databases, ensuring accurate sourcing.

Environmental and safety considerations are also paramount when working with N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure workplace safety and regulatory compliance. This aligns with the broader industry focus on sustainable laboratory practices.

In summary, N-(2,4-dimethylphenyl)-2-({4-hydroxy-5,7-dimethylpyrido[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 667887-74-3) represents a fascinating area of research with promising applications in drug development and biochemical studies. Its unique structure, combined with advancements in computational modeling and synthetic chemistry, positions it as a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may play a pivotal role in addressing unmet medical needs and advancing the field of precision medicine.